Cas no 301341-01-5 (3-{(Z)-3-(Trifluoromethyl)anilinomethylidene}-2H-chromene-2,4-dione)

• Product Name: 3-{(Z)-3-(Trifluoromethyl)anilinomethylidene}-2H-chromene-2,4-dione
• CAS No: 301341-01-5
• MDL: MFCD01871667
• CID: 4644339
• Update Time: 2025-05-20

3-{(Z)-3-(Trifluoromethyl)anilinomethylidene}-2H-chromene-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-((Z)-[3-(TRIFLUOROMETHYL)ANILINO]METHYLIDENE)-2H-CHROMENE-2,4-DIONE
• 2H-1-Benzopyran-2,4(3H)-dione, 3-[[[3-(trifluoromethyl)phenyl]amino]methylene]-
• 3-{(Z)-3-(Trifluoromethyl)anilinomethylidene}-2H-chromene-2,4-dione

• MDL： MFCD01871667

Additional information on 3-{(Z)-3-(Trifluoromethyl)anilinomethylidene}-2H-chromene-2,4-dione

3-{(Z)-3-(Trifluoromethyl)anilinomethylidene}-2H-chromene-2,4-dione: A Comprehensive Overview

The compound 3-{(Z)-3-(Trifluoromethyl)anilinomethylidene}-2H-chromene-2,4-dione, with CAS No. 301341-01-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a chromene backbone with a trifluoromethyl-substituted anilinomethylidene group. The (Z) configuration of the double bond further adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel pharmaceutical agents. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. This makes it a promising candidate for designing drugs targeting specific biological pathways, such as kinase inhibitors or anti-inflammatory agents.

From a synthetic perspective, the preparation of 3-{(Z)-3-(Trifluoromethyl)anilinomethylidene}-2H-chromene-2,4-dione involves a multi-step process that typically includes condensation reactions and subsequent cyclization. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts has been shown to significantly enhance the efficiency of the condensation step, leading to higher-quality products.

In terms of pharmacological applications, this compound has demonstrated remarkable activity in preclinical studies. Its ability to modulate cellular signaling pathways has made it a subject of interest in cancer research. Recent findings suggest that it may inhibit key enzymes involved in tumor progression, thereby offering potential therapeutic benefits for patients with certain types of malignancies.

Beyond its medicinal applications, this compound has also found relevance in the field of materials science. Its chromophoric properties make it a candidate for use in advanced optical materials and sensors. Researchers are actively investigating its potential as a component in light-sensitive polymers and organic electronics.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of 3-{(Z)-3-(Trifluoromethyl)anilinomethylidene}-2H-chromene-2,4-dione becomes crucial. Preliminary studies indicate that its trifluoromethyl group may influence its persistence in natural environments, necessitating further research to ensure its safe use and disposal.

In conclusion, 3-{(Z)-3-(Trifluoromethyl)anilinomethylidene}-2H-chromene-2,4-dione stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. With ongoing advancements in research methodologies and computational tools, this compound is poised to play an even more significant role in shaping future innovations in medicine and materials science.